Cas no 2639392-47-3 (rac-(1R,2S)-2-(aminomethyl)cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-(aminomethyl)cyclopropan-1-amine
• CAS No: 2639392-47-3
• MF: C₄H₁₀N₂
• MW: 86.135600566864
• CID: 5853582
• PubChem ID: 161019276
• Update Time: 2025-06-11

rac-(1R,2S)-2-(aminomethyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2639392-47-3
• rac-(1R,2S)-2-(aminomethyl)cyclopropan-1-amine
• EN300-7243802

• Inchi： 1S/C4H10N2/c5-2-3-1-4(3)6/h3-4H,1-2,5-6H2/t3-,4+/m0/s1
• InChI Key： TYDMCEFWHAUBHG-IUYQGCFVSA-N
• SMILES： N[C@@H]1C[C@H]1CN

Computed Properties

• Exact Mass: 86.084398327g/mol
• Monoisotopic Mass: 86.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 53.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 52Ų

Additional information on rac-(1R,2S)-2-(aminomethyl)cyclopropan-1-amine

Comprehensive Overview of rac-(1R,2S)-2-(aminomethyl)cyclopropan-1-amine (CAS No. 2639392-47-3)

The compound rac-(1R,2S)-2-(aminomethyl)cyclopropan-1-amine (CAS No. 2639392-47-3) is a chiral cyclopropane derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the cyclopropane ring and dual amine functionalities, make it a valuable building block in organic synthesis. Researchers are increasingly interested in this molecule due to its stereochemical complexity and potential bioactivity, aligning with the growing demand for chiral intermediates in drug discovery.

In recent years, the search for novel small-molecule therapeutics has intensified, with rac-(1R,2S)-2-(aminomethyl)cyclopropan-1-amine emerging as a candidate for further exploration. Its aminomethyl group and cyclopropyl scaffold are particularly noteworthy, as these motifs are frequently found in bioactive compounds targeting neurological and metabolic disorders. The compound’s CAS No. 2639392-47-3 is often queried in scientific databases, reflecting its relevance in medicinal chemistry and process optimization.

The synthesis of rac-(1R,2S)-2-(aminomethyl)cyclopropan-1-amine typically involves multi-step routes, including cyclopropanation and amine protection/deprotection strategies. These methods are critical for achieving high enantiomeric purity, a key concern for researchers developing chiral drugs. The compound’s stereochemistry is a focal point in discussions, as it influences binding affinity and pharmacokinetics—topics frequently searched in AI-driven drug design platforms.

Beyond pharmaceuticals, rac-(1R,2S)-2-(aminomethyl)cyclopropan-1-amine has potential applications in catalysis and material science. Its rigid cyclopropane core can serve as a ligand in asymmetric catalysis, a hot topic in green chemistry. Additionally, its amine groups enable functionalization for polymer modification, addressing the demand for high-performance materials in industries like electronics and coatings.

Analytical characterization of this compound often employs NMR, HPLC, and mass spectrometry, techniques commonly searched by chemists for quality control. The stability of rac-(1R,2S)-2-(aminomethyl)cyclopropan-1-amine under various conditions is another area of interest, particularly for formulators seeking compatible excipients in drug delivery systems.

In summary, rac-(1R,2S)-2-(aminomethyl)cyclopropan-1-amine (CAS No. 2639392-47-3) represents a versatile chiral scaffold with broad interdisciplinary appeal. Its integration into drug discovery pipelines and sustainable chemistry initiatives underscores its importance in modern scientific research, answering frequent queries about innovative chemical entities and stereoselective synthesis.